N-benzyl-N-butyl-1-[(3-methyl-2-thienyl)methyl]-4-piperidinecarboxamide oxalate

• IUPAC Name: N-benzyl-N-butyl-1-[(3-methylthiophen-2-yl)methyl]piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C23H32N2OS.C2H2O4/c1-3-4-13-25(17-20-8-6-5-7-9-20)23(26)21-10-14-24(15-11-21)18-22-19(2)12-16-27-22;3-1(4)2(5)6/h5-9,12,16,21H,3-4,10-11,13-15,17-18H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: UNUZRIKWOHREGF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)C(=O)C2CCN(CC2)CC3=C(C=CS3)C.C(=O)(C(=O)O)O
• Molecular Formula: C25H34N2O5S
• Molecular Weight: 474.6 g/mol

Description

N-benzyl-N-butyl-1-[(3-methyl-2-thienyl)methyl]-4-piperidinecarboxamide oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a type of piperidinecarboxamide derivative that has been synthesized through a specific method.

Mechanism of Action

The mechanism of action of N-benzyl-N-butyl-1-[(3-methyl-2-thienyl)methyl]-4-piperidinecarboxamide oxalate involves the modulation of specific neurotransmitter systems in the brain, including the GABAergic and glutamatergic systems. It has been found to enhance the activity of GABA receptors, which are responsible for inhibiting neuronal activity in the brain, thereby reducing the occurrence of seizures and pain.
Biochemical and Physiological Effects:
This compound has been found to exert several biochemical and physiological effects in the body. It has been shown to increase the levels of certain neurotransmitters in the brain, including GABA and serotonin, which are involved in the regulation of mood, behavior, and pain perception. Additionally, it has been found to reduce the levels of inflammatory cytokines in the body, which are responsible for inducing pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-butyl-1-[(3-methyl-2-thienyl)methyl]-4-piperidinecarboxamide oxalate in lab experiments include its potent anticonvulsant and analgesic properties, which make it a valuable tool for studying the underlying mechanisms of epilepsy and chronic pain. However, its limitations include its potential toxicity and adverse effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-benzyl-N-butyl-1-[(3-methyl-2-thienyl)methyl]-4-piperidinecarboxamide oxalate. These include the development of more potent and selective analogs of the compound, the investigation of its potential applications in other neurological disorders, such as anxiety and depression, and the exploration of its mechanisms of action at the molecular level.
In conclusion, this compound is a promising compound with significant potential applications in various scientific fields. Its potent anticonvulsant and analgesic properties make it a valuable tool for studying the underlying mechanisms of epilepsy and chronic pain, and its future directions include the development of more potent and selective analogs and the investigation of its potential applications in other neurological disorders.

Scientific Research Applications

N-benzyl-N-butyl-1-[(3-methyl-2-thienyl)methyl]-4-piperidinecarboxamide oxalate has been extensively studied for its potential applications in various scientific fields. It has been found to possess significant anticonvulsant and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of epilepsy and chronic pain.